Cas no 154623-82-2 (2-Naphthalenecarboxylic acid, 4,5-dihydroxy-)

2-Naphthalenecarboxylic acid, 4,5-dihydroxy- Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 4,5-dihydroxy-
• 4,5-DIHYDROXY-2-NAPHTHALENECARBOXYLIC ACID
• 4,5-dihydroxynaphthalene-2-carboxylic acid
• 4,5-dihydroxy-2-naphthoic acid
• LogP
• SCHEMBL3389929
• DB-348932
• CS-B0394
• 154623-82-2
• 2-Naphthalenecarboxylic acid,4,5-dihydroxy-
• 4,5-dihydroxy-2-naphthoicacid
• +Expand

• InChIKey： AQACEHKQPSVTNR-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8O4/c12-8-3-1-2-6-4-7(11(14)15)5-9(13)10(6)8/h1-5,12-13H,(H,14,15)
• SMILES： C1=CC2=CC(=CC(=C2C(=C1)O)O)C(=O)O

Computed Properties

• Exact Mass: 204.04224
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.04225873g/mol
• Heavy Atom Count: 15
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76
• Refractive Index: 1.761
• Boiling Point: 490.1°C at 760 mmHg
• Flash Point: 264.3°C
• Density: 1.535